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Compound of Interest

Compound Name: 4-tert-Butylcatechol

Cat. No.: B165716

An in-depth guide for researchers, scientists, and drug development professionals on the
environmental properties, persistence, and ecological impact of 4-tert-Butylcatechol (TBC).

Executive Summary

4-tert-Butylcatechol (TBC), a substituted catechol derivative, is a crucial industrial chemical
primarily used as a polymerization inhibitor and antioxidant for monomers like styrene and
butadiene.[1] Its widespread use necessitates a thorough understanding of its environmental
fate and potential ecological impact. This technical guide provides a comprehensive overview
of TBC's physicochemical properties, environmental persistence through various degradation
pathways, and its toxicological effects on aquatic organisms. The information is compiled from
a range of studies, with a focus on quantitative data and standardized experimental protocols
to support environmental risk assessments and inform safe handling and disposal practices.

Physicochemical Properties

The environmental behavior of a chemical is fundamentally governed by its physical and
chemical properties. 4-tert-Butylcatechol is a white crystalline solid with a faint phenolic odor.
[2] Its moderate water solubility and partition coefficient influence its distribution in aquatic and
terrestrial environments. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-tert-Butylcatechol
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Property Value Reference(s)
Chemical Formula C10H1402 [3]

Molar Mass 166.22 g/mol [3]

Melting Point 52-55 °C [4]

Boiling Point 285 °C [4]

Water Solubility 4.2 g/lLat 20 °C [5]

log Kow (Octanol-Water

Partition Coefficient) 1.98 o)

Vapor Pressure 0.0028 mmHg [4]

Flash Point 130 °C [4]

Environmental Fate

The fate of 4-tert-Butylcatechol in the environment is determined by a combination of
transport and transformation processes, including biodegradation, photodegradation, and
sorption to soil and sediment.

Abiotic Degradation

Photodegradation: While specific studies on the photodegradation of 4-tert-Butylcatechol are
not extensively detailed in the provided results, its precursor, 4-tert-butylphenol, undergoes
photodegradation to form 4-tert-butylcatechol, among other products.[7] This suggests that
TBC itself may be susceptible to further photolytic transformation in the aquatic environment.

Biodegradation

Microbial degradation is a primary pathway for the removal of 4-tert-Butylcatechol from the
environment. Studies have shown that it is biodegradable, although not readily. According to a
study compatible with OECD Guideline 301D, 4-tert-Butylcatechol showed 0% biodegradation
over 28 days, indicating it does not meet the criteria for ready biodegradability.[3]
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Microbial degradation of TBC can proceed via a meta-cleavage pathway. For instance,
Sphingobium sp. strain TIK-1 metabolizes TBC by first hydroxylating it, followed by ring
cleavage to produce intermediates such as 3,3-dimethyl-2-butanone.[1]

Hydroxylation
Microbial Enzymes’ " Ring Cleavage Further Degradation
4-tert-Butylcatechol Hydroxylated Intermediate meta-Cleavage Product (e.g. 3,3- dimethyl-z-butanoneD

Click to download full resolution via product page

Caption: Proposed microbial degradation pathway of 4-tert-Butylcatechol.

Bioaccumulation and Mobility

Bioaccumulation: The octanol-water partition coefficient (log Kow) of 1.98 suggests a low
potential for bioaccumulation.[6] Studies in rats have shown that TBC is not expected to
bioaccumulate, with only about 0.2% of the administered dose remaining in tissues after three
days.[9] A specific experimental bioconcentration factor (BCF) in fish has not been found in the
literature.

Mobility and Sorption: Due to its water solubility, 4-tert-Butylcatechol is expected to be mobile
in soil.[6] The soil organic carbon-water partition coefficient (Koc) is a key parameter for
predicting mobility. An experimentally determined Koc value for TBC was not found. However, it
can be estimated from its log Kow.

Table 2: Environmental Persistence and Mobility of 4-tert-Butylcatechol
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Parameter Valuel/lnformation Reference(s)

Biodegradation

Ready Biodegradability (OECD 0% in 28 days (Not readily

8
301D) biodegradable) 5

Bioaccumulation

Log Kow 1.98 [6]
_ _ Low potential, specific value
Bioconcentration Factor (BCF) ) [6]119]
not available
Mobility
Soil Organic Carbon Partition Expected to be mobile in sail, 6]
Coefficient (Koc) specific value not available

Ecotoxicological Impact

4-tert-Butylcatechol is classified as toxic to aquatic life with long-lasting effects.[4][10] Acute
toxicity has been observed in various aquatic organisms.

Table 3: Aquatic Ecotoxicity of 4-tert-Butylcatechol
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Organism Test Duration Endpoint Value (mgl/L) Reference(s)

Fish

Pimephales
promelas
(Fathead

Minnow)

96 hours LC50 0.12 [6]

Invertebrates

Daphnia magna

48 hours EC50 0.48 [6]
(Water Flea)
Algae
Pseudokirchnerie
) 72 hours ErC50 10.17 [5]
lla subcapitata
Pseudokirchnerie
72 hours NOEC 0.2 [5]

lla subcapitata

Mechanism of Toxicity: Sighaling Pathways

The toxicity of 4-tert-Butylcatechol is linked to its ability to inhibit tyrosinase and interact with
cellular antioxidant systems. TBC is oxidized by tyrosinase to form 4-tert-butyl-o-benzoquinone.
[11] This reactive quinone can then deplete cellular glutathione (GSH) stores by forming
conjugates, leading to oxidative stress and cellular damage.[10]

Cellular Environment

I
,,,,,,,,,,,,,,,,,,,, > .
v GSH-TBC Conjugate GSH Depletion leads to Oxidative Stress — Cellular Damage
4-tert-Butylcatechol Oxidation 4-tert-butyl-o-benzoquinone Tonjugation >

(TBC) (Reactive Quinone)
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Caption: TBC-induced toxicity via tyrosinase oxidation and glutathione depletion.

Experimental Protocols

Standardized testing methodologies are crucial for generating reliable and comparable data for
environmental risk assessment. The following sections outline the principles of key OECD
guidelines relevant to the environmental assessment of 4-tert-Butylcatechol.

Ready Biodegradability - OECD 301 C: Modified MITI
Test (1)

This test evaluates the ready biodegradability of a chemical by microorganisms in an aerobic
agueous medium. A solution or suspension of the test substance is inoculated with a mixed
population of microorganisms from activated sludge and incubated for 28 days.[12]
Degradation is followed by measuring oxygen consumption.[13] For a substance to be
considered readily biodegradable, it must achieve at least 60% of its theoretical oxygen
demand (ThOD) within a 10-day window during the 28-day test period.[14]

Acute Toxicity Testing
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Test Preparation

Prepare Stock Solution
of 4-TBC
y
Create Geometric
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Caption: General experimental workflow for aquatic toxicity testing.

e Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids (less than 24 hours old)
are exposed to a range of concentrations of the test substance for 48 hours.[4]
Immobilisation is recorded at 24 and 48 hours, and the EC50 (the concentration causing

immobilisation of 50% of the daphnids) is calculated.[7]
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» Fish, Acute Toxicity Test (OECD 203): Fish are exposed to the test substance for 96 hours.[6]
Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 (the concentration that is
lethal to 50% of the test fish) is determined.[5]

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Exponentially
growing cultures of algae are exposed to various concentrations of the test substance for 72
hours.[15] The inhibition of growth is measured, and the EC50 (the concentration causing a
50% reduction in growth or biomass) is calculated.[4]

Soil Adsorption/Desorption - OECD 106: Batch
Equilibrium Method

This method is used to estimate the adsorption/desorption behavior of a chemical in soil. A
solution of the test substance is equilibrated with a soil sample of known properties. The
concentration of the substance remaining in the solution is measured, and the amount
adsorbed to the solil is calculated by difference.[16] This allows for the determination of the
adsorption coefficient (Kd) and, when normalized to the organic carbon content of the soil, the
Koc value.[1]

Conclusion

4-tert-Butylcatechol is a chemical with significant industrial applications. While it undergoes
microbial degradation, it is not considered readily biodegradable, suggesting a potential for
persistence in the environment. It exhibits high acute toxicity to aquatic organisms, including
fish and invertebrates. Its mechanism of toxicity involves the inhibition of tyrosinase and
depletion of cellular glutathione, leading to oxidative stress. The provided data and
experimental protocols serve as a critical resource for researchers and professionals in
assessing the environmental risks associated with TBC and in developing strategies for its safe
use and management. Further research to determine experimental values for its soil sorption
coefficient (Koc) and bioconcentration factor (BCF) would provide a more complete
environmental profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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